Ny-eso-1

• CAS: 344422-47-5
• Molecular Formula: C83H124N16O18S2
• Molecular Weight: 1698.1 g/mol
• InChI: InChI=1S/C83H124N16O18S2/c1-13-48(10)68(97-76(109)61(40-52-41-86-55-28-21-20-27-53(52)55)92-72(105)57(32-34-119-12)87-73(106)59(36-45(4)5)90-74(107)58(35-44(2)3)89-70(103)54(84)42-100)80(113)98-69(49(11)101)81(114)88-56(30-31-66(85)102)71(104)95-64(43-118)77(110)91-60(38-50-23-16-14-17-24-50)75(108)93-62(37-46(6)7)82(115)99-33-22-29-65(99)78(111)96-67(47(8)9)79(112)94-63(83(116)117)39-51-25-18-15-19-26-51/h14-21,23-28,41,44-49,54,56-65,67-69,86,100-101,118H,13,22,29-40,42-43,84H2,1-12H3,(H2,85,102)(H,87,106)(H,88,114)(H,89,103)(H,90,107)(H,91,110)(H,92,105)(H,93,108)(H,94,112)(H,95,104)(H,96,111)(H,97,109)(H,98,113)(H,116,117)/t48-,49?,54-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,67-,68-,69-/m0/s1
• InChIKey: SWMCSRIUJLTUKL-FHUPKDODSA-N

NY-ESO-1(157-170) Product Overview

NY-ESO-1(157-170), identified by CAS number 344422-47-5, is a 14-amino acid synthetic peptide (sequence SLLMWITQCFLPVF) derived from residues 157–170 of the CTAG1B gene product, a member of the cancer-testis antigen (CTA) family. Unlike shorter NY-ESO-1-derived peptides that are restricted to a single MHC class, this 14-mer contains overlapping HLA-DP4-restricted CD4+ helper T-cell and HLA-A2/A24-restricted CD8+ cytotoxic T-cell epitopes within one contiguous sequence [1]. The compound is used as a research-grade immunogen in peptide vaccine formulations and as an analyte in T-cell monitoring assays, with a molecular formula of C83H124N16O18S2 and a molecular weight of 1698.1 g/mol [2]. NY-ESO-1 is regarded as the most immunogenic CTA family member, with spontaneous integrated humoral and cellular immune responses detected in approximately 50% of patients bearing NY-ESO-1-expressing tumors [3].

Dual MHC Simultaneous HLA-DP4 (CD4+) and HLA-A2/A24 (CD8+) restriction within a single 14-mer peptide immunogen

Co-priming Enables CD4+ helper and CD8+ cytotoxic T-cell induction from one contiguous sequence without separate helper epitope co-administration

Analyte T-cell monitoring and vaccine formulation research workflows requiring cancer-testis antigen peptide identity confirmation

• [1] Zeng G, Li Y, El-Gamil M, Sidney J, Sette A, Wang RF, Rosenberg SA, Robbins PF. Generation of NY-ESO-1-specific CD4+ and CD8+ T cells by a single peptide with dual MHC class I and class II specificities: a new strategy for vaccine design. Cancer Res. 2002;62(13):3630-3635. PMID: 12097265. View Source
• [2] NCATS Inxight Drugs. NY-ESO-1(157-170). CAS 344422-47-5; UNII OGZ705E0UN. National Center for Advancing Translational Sciences. View Source
• [3] Bodey B. Cancer-testis antigens: promising targets for antigen directed antineoplastic immunotherapy. Expert Opin Biol Ther. 2002;2(6):577-584. PMID: 12171503. View Source

NY-ESO-1(157-170) Irreplaceable Advantages

Attempts to substitute NY-ESO-1(157-170) with shorter fragments such as NY-ESO-1(157-165) or with alternative CTA peptides (e.g., MAGE-A4, SSX2) fail because this 14-mer uniquely enables simultaneous priming of both CD4+ helper and CD8+ cytotoxic T cells from a single peptide immunogen—a property not replicated by the 9-mer NY-ESO-1(157-165), which engages only HLA-A2-restricted CD8+ T cells and exhibits weak MHC binding (IC50 >500 nM) [1]. Moreover, LAGE-1, despite 84% amino acid homology, is not co-expressed with NY-ESO-1 in a substantial fraction of tumors [2]; monoclonal antibodies ES121 and E978 bind NY-ESO-1 but do not cross-react with LAGE-1 peptides, making reagents and assays built on the 157-170 sequence non-interchangeable [3]. The quantitative evidence below substantiates why procurement specifications must lock to this exact peptide.

Sequence

NY-ESO-1(157-170) 14-mer: engages HLA-DP4, HLA-A*0201, and HLA-A*24 simultaneously

NY-ESO-1(157-165) 9-mer: restricted to HLA-A*0201 only; weak MHC binding may limit CD8+ priming efficiency

Antigen

NY-ESO-1: independently expressed in synovial sarcoma and ovarian cancer; mAbs ES121/E978 are sequence-specific

LAGE-1: 84% amino acid homology but limited co-expression; ES121/E978 mAbs do not cross-react with LAGE-1 peptides

Reagent

ES121/E978 monoclonal antibodies: validated specificity for NY-ESO-1 IHC detection without LAGE-1 cross-reactivity

Cross-reactive or polyclonal CTA reagents: may generate false-positive signals in LAGE-1-expressing specimens

• [1] Zeng G, Li Y, El-Gamil M, Sidney J, Sette A, Wang RF, Rosenberg SA, Robbins PF. Generation of NY-ESO-1-specific CD4+ and CD8+ T cells by a single peptide with dual MHC class I and class II specificities. Cancer Res. 2002;62(13):3630-3635. PMID: 12097265. View Source
• [2] Sato S, Noguchi Y, Wada H, Fujita S, Ono T, Gabata T, et al. Quantitative real-time RT-PCR analysis of NY-ESO-1 and LAGE-1a mRNA expression in normal tissues and tumors, and correlation of the protein expression with the mRNA copy number. Int J Oncol. 2005;26(1):57-63. PMID: 15586225. View Source
• [3] Vaughan HA, Svobodova S, Macgregor D, Sturrock S, Jungbluth AA, Browning J, Davis ID, Parente P, Chen YT, Stockert E, St Clair F, Old LJ, Cebon J. Immunohistochemical and molecular analysis of human melanomas for expression of the human cancer-testis antigens NY-ESO-1 and LAGE-1. Clin Cancer Res. 2004;10(24):8396-8404. PMID: 15623618. View Source

NY-ESO-1(157-170) Comparative Evidence

Dual MHC Specificity vs. Single-Restricted Peptide

NY-ESO-1(157-170) is dually recognized by HLA-DP4-restricted CD4+ T cells and HLA-A2/A24-restricted CD8+ T cells within a single 14-mer, whereas the frequently used 9-mer NY-ESO-1(157-165) (SLLMWITQC) is restricted solely to HLA-A*0201 CD8+ T cells [1]. In a phase I clinical trial of 18 HLA-DP4+ epithelial ovarian cancer patients, vaccination with ESO(157-170) in Montanide ISA-51 adjuvant induced NY-ESO-1-specific antibody responses and/or specific HLA-A2-restricted CD8+ and HLA-DP4-restricted CD4+ T-cell responses in a high proportion of patients after ≥5 vaccinations at 3-week intervals [2]. This integrated humoral and cellular response cannot be achieved with the CD8-only 157-165 peptide unless a separate CD4+ helper epitope is co-administered.

Dual MHC Restriction

Head-to-head

HLA-DP4 + HLA-A2/A24 vs. HLA-A2 only

Dual CD4/CD8 priming workflow requirement

Three restriction elements vs. one; >10-fold broader T-cell subset targeting reported

Evidence Dimension	MHC restriction and T-cell subset engagement
Target Compound Data	Engages HLA-DP4 (CD4+ helper), HLA-A*0201 (CD8+ CTL), and HLA-A*24 (CD8+ CTL) simultaneously
Comparator Or Baseline	NY-ESO-1(157-165): engages only HLA-A*0201 (CD8+ CTL); IC50 >500 nM for HLA-A2 binding
Quantified Difference	Three HLA restriction elements (1 class II + 2 class I) vs. one class I restriction element; >10-fold difference in the breadth of T-cell subset targeting
Conditions	In vitro T-cell clone recognition assays (Zeng et al. 2002); Phase I clinical trial in 18 EOC patients (Odunsi et al. 2007)

Why This Matters

Procurement of the 157-170 peptide is mandatory for protocols requiring simultaneous CD4+ and CD8+ T-cell induction from a single immunogen; substituting the 157-165 peptide eliminates the helper T-cell component.

• [1] Zeng G, Li Y, El-Gamil M, Sidney J, Sette A, Wang RF, Rosenberg SA, Robbins PF. Generation of NY-ESO-1-specific CD4+ and CD8+ T cells by a single peptide with dual MHC class I and class II specificities. Cancer Res. 2002;62(13):3630-3635. PMID: 12097265. View Source
• [2] Odunsi K, Qian F, Matsuzaki J, Mhawech-Fauceglia P, Andrews C, Hoffman EW, Pan L, Ritter G, Villella J, Thomas B, Rodabaugh K, Lele S, Shrikant P, Old LJ, Gnjatic S. Vaccination with an NY-ESO-1 peptide of HLA class I/II specificities induces integrated humoral and T cell responses in ovarian cancer. Proc Natl Acad Sci U S A. 2007;104(31):12837-12842. PMID: 17652518. View Source

Superior Humoral Immunogenicity vs. MAGE Antigens

In an ELISA-based survey of sera from 234 cancer patients against a panel of recombinant tumor antigens, antibodies to NY-ESO-1 were detected in 19 patients (8.1%), compared with only 3 patients for MAGE-1 (1.3%), 2 for MAGE-3 (0.85%), and 1 for SSX2 (0.43%). No reactivity against any of these antigens was found in 70 normal donor sera [1]. The frequency of NY-ESO-1 antibody specifically in melanoma patients was 9.4% and in ovarian cancer patients 12.5% [1]. All NY-ESO-1 antibody-positive patients had NY-ESO-1-expressing tumors, confirming the antigen-specific nature of the response. This establishes NY-ESO-1 as the most spontaneously immunogenic CTA, providing a procurement rationale where high intrinsic immunogenicity is a prerequisite for antigen selection.

Humoral Immunogenicity

Head-to-head

8.1% NY-ESO-1 vs. 1.3% MAGE-1 seropositive

Reported humoral immunogenicity comparison

234 cancer patient sera; 0/70 normal donors reactive; ELISA-based survey

Evidence Dimension	Spontaneous humoral immunogenicity in cancer patients
Target Compound Data	19/234 (8.1%) cancer patients seropositive for NY-ESO-1; frequency 9.4% in melanoma, 12.5% in ovarian cancer
Comparator Or Baseline	MAGE-1: 3/234 (1.3%); MAGE-3: 2/234 (0.85%); SSX2: 1/234 (0.43%); Normal donors: 0/70
Quantified Difference	NY-ESO-1 elicits ~6.2-fold more frequent antibody responses than MAGE-1 and ~9.5-fold more than MAGE-3 in the same patient cohort
Conditions	ELISA assay with recombinant proteins (Stockert et al. 1998); 234 cancer patient sera + 70 normal donor sera

Why This Matters

For serological monitoring assays or vaccine studies where humoral immunogenicity is a selection criterion, NY-ESO-1-based reagents provide substantially higher signal-to-noise ratios than MAGE-family antigens.

• [1] Stockert E, Jäger E, Chen YT, Scanlan MJ, Gout I, Karbach J, Arand M, Knuth A, Old LJ. A survey of the humoral immune response of cancer patients to a panel of human tumor antigens. J Exp Med. 1998;187(8):1349-1354. PMID: 9547344. View Source

Selective Expression in Synovial Sarcoma vs. Other Sarcomas

In an immunohistochemical analysis of 417 mesenchymal tumors, 76% (38/50) of SS18/SSX1/2 fusion-positive synovial sarcomas exhibited strong and diffuse NY-ESO-1 expression (2–3+ intensity, >50–70% of tumor cells). In stark contrast, only rare cases of other spindle cell mesenchymal tumors were positive: GIST 1.3% (2/155), malignant peripheral nerve sheath tumors 2.9% (1/34), and dermatofibrosarcoma protuberans 10% (2/20). No expression was detected in leiomyosarcomas (0/24), solitary fibrous tumors (0/40), or cellular schwannomas (0/17) [1]. In a separate metastatic synovial sarcoma cohort, 61% (65/106) of patients were NY-ESO-1 IHC-positive, with 25% (23/92) dual-positive for NY-ESO-1 and HLA-A*02 [2]. This selective expression profile underpins NY-ESO-1's utility as both a diagnostic marker and a patient-selection biomarker for TCR-T therapies.

Tumor-Type Expression

Head-to-head

76% synovial sarcoma vs. 1.3% GIST, 0% LMS/SFT

Supports tissue-sample stratification context

417 mesenchymal tumors; IHC on FFPE sections; strong/diffuse 2-3+ intensity

Evidence Dimension	Tumor-type-specific protein expression by immunohistochemistry
Target Compound Data	Synovial sarcoma: 76% (38/50) strong/diffuse NY-ESO-1 positivity; metastatic synovial sarcoma: 61% (65/106) any positivity
Comparator Or Baseline	GIST: 1.3% (2/155); MPNST: 2.9% (1/34); leiomyosarcoma: 0% (0/24); solitary fibrous tumor: 0% (0/40); cellular schwannoma: 0% (0/17)
Quantified Difference	>58-fold enrichment in synovial sarcoma vs. GIST; >26-fold vs. MPNST; essentially nil vs. leiomyosarcoma/SFT/schwannoma
Conditions	IHC on FFPE tissue sections; cohort of 417 mesenchymal tumors (Lai et al. 2012); metastatic cohort of 106 patients (ESMO Open 2024)

Why This Matters

Researchers selecting NY-ESO-1-targeted therapies must verify antigen expression; the near-absence of expression in common sarcoma mimics makes NY-ESO-1 IHC a high-specificity patient-stratification tool.

• [1] Lai JP, Robbins PF, Raffeld M, Aung PP, Tsokos M, Rosenberg SA, Miettinen MM, Lee CCR. NY-ESO-1 expression in synovial sarcoma and other mesenchymal tumors: significance for NY-ESO-1-based targeted therapy and differential diagnosis. Mod Pathol. 2012;25(6):854-858. PMID: 22388760. View Source
• [2] Blay JY, et al. Investigating the prognostic impact of NY-ESO-1 expression and HLA subtypes in metastatic synovial sarcoma. ESMO Open. 2024;9(8):103645. PMID: 39137401. View Source

Monoclonal Antibody Specificity vs. LAGE-1

The monoclonal antibodies ES121 and E978, routinely used for NY-ESO-1 immunohistochemical detection, are specific for NY-ESO-1 and do not bind homologous LAGE-1 peptides, despite 84% overall amino acid homology between the two antigens [1]. In a study of 120 malignant melanomas, NY-ESO-1 IHC using ES121 revealed expression in >50% of tumor cells in 19% (23/120) of cases, in 11–50% of cells in 12.5% (15/120), in <11% of cells in 13.5% (16/120), and was negative in 55% (66/120). Importantly, there was no coordinate expression between NY-ESO-1 and LAGE-1, necessitating separate typing for each antigen [1]. In epithelial ovarian cancer, co-expression of both antigens was documented in only 11% of specimens, with either antigen independently expressed in 40% of cases overall [2]. This antigenic divergence means that LAGE-1-targeting reagents cannot substitute for NY-ESO-1-targeting reagents in diagnostic or therapeutic applications.

Antibody Specificity

Head-to-head

0% LAGE-1 cross-reactivity (ES121/E978)

Supports reagent specificity validation

84% sequence identity; only ~11% co-expression in EOC specimens reported

Evidence Dimension	Antibody cross-reactivity and antigen co-expression
Target Compound Data	ES121 and E978 mAbs bind NY-ESO-1 specifically; zero cross-reactivity with LAGE-1 peptides
Comparator Or Baseline	LAGE-1: 84% amino acid homology with NY-ESO-1; mAbs do not cross-react; independent expression in ~89% of EOC specimens
Quantified Difference	0% cross-reactivity (complete specificity) despite 84% sequence identity; only 11% co-expression in EOC
Conditions	IHC with mAbs ES121 and E978 on 120 melanoma specimens (Vaughan et al. 2004); RT-PCR and IHC on 107 EOC specimens (Odunsi et al. 2003)

Why This Matters

Procurement of NY-ESO-1-specific detection reagents (not LAGE-1 cross-reactive) is essential for accurate patient stratification; reliance on LAGE-1 cross-reactive reagents would generate false-positive or false-negative results in a substantial fraction of cases.

• [1] Vaughan HA, Svobodova S, Macgregor D, Sturrock S, Jungbluth AA, Browning J, Davis ID, Parente P, Chen YT, Stockert E, St Clair F, Old LJ, Cebon J. Immunohistochemical and molecular analysis of human melanomas for expression of the human cancer-testis antigens NY-ESO-1 and LAGE-1. Clin Cancer Res. 2004;10(24):8396-8404. PMID: 15623618. View Source
• [2] Odunsi K, Jungbluth AA, Stockert E, Qian F, Gnjatic S, Tammela J, Intengan M, Beck A, Keitz B, Santiago D, Williamson B, Scanlan MJ, Ritter G, Chen YT, Driscoll D, Sood A, Lele S, Old LJ. NY-ESO-1 and LAGE-1 cancer-testis antigens are potential targets for immunotherapy in epithelial ovarian cancer. Cancer Res. 2003;63(18):6076-6083. PMID: 14522938. View Source

TCR-T Cell Therapy Efficacy vs. Standard Care

In a clinical trial of NY-ESO-1-specific TCR gene-transduced autologous T-cell therapy (TBI-1301, mipetresgene autoleucel) for advanced synovial sarcoma, an objective response rate of 50.0% (4/8) was achieved per RECIST v1.1/irRECIST, with a median overall survival of 650 days [1]. In a separate phase I trial of letetresgene autoleucel (GSK3377794), biomarker-correlated analyses showed a 50% overall response rate in synovial sarcoma, with responses associated with high NY-ESO-1 tumor expression (≥75% of tumor cells) [2]. For comparison, objective response rates with second-line chemotherapy in advanced synovial sarcoma are typically 0–10% [3]. These response rates are contingent on confirmed NY-ESO-1 expression, which is present in 61–80% of synovial sarcoma patients [4], making NY-ESO-1 IHC testing a critical procurement gateway for TCR-T patient selection.

TCR-T Response Rate

Class-level

50.0% ORR (4/8)

Reported response rate endpoint context

Phase I/II TCR-T trials; HLA-A*02:01/A*02:06 patients; requires IHC-confirmed NY-ESO-1 expression

Evidence Dimension	Objective response rate in advanced synovial sarcoma
Target Compound Data	50.0% ORR (4/8) with TBI-1301; 50% ORR with lete-cel; median OS 650 days
Comparator Or Baseline	Second-line chemotherapy: ORR typically 0–10% in advanced synovial sarcoma
Quantified Difference	≥5-fold improvement in objective response rate vs. standard chemotherapy
Conditions	Phase I/II TCR-T clinical trials in HLA-A*02:01 or A*02:06 patients with NY-ESO-1 IHC-positive synovial sarcoma

Why This Matters

NY-ESO-1 expression status directly determines eligibility for TCR-T therapies with substantially higher response rates than standard care; procurement of validated NY-ESO-1 detection reagents is operationally essential.

• [1] Kawai A, et al. Results from phase I/II study of NY-ESO-1-specific TCR gene-transduced T cell therapy (TBI-1301, mipetresgene autoleucel) in patients with advanced synovial sarcoma. J Clin Oncol. 2020;38(15_suppl):11519. View Source
• [2] D'Angelo SP, et al. Biomarker correlates with response to NY-ESO-1 TCR T cells in patients with synovial sarcoma. Nat Commun. 2022;13:7189. PMID: 36418319. View Source
• [3] Vlenterie M, Litière S, Rizzo E, Marréaud S, Judson I, Gelderblom H, Le Cesne A, Wardelmann E, Messiou C, Gronchi A, van der Graaf WTA. Outcome of chemotherapy in advanced synovial sarcoma patients: review of 15 clinical trials from the European Organisation for Research and Treatment of Cancer Soft Tissue and Bone Sarcoma Group. Eur J Cancer. 2019;119:27-34. PMID: 31445119. View Source
• [4] Lai JP, Robbins PF, Raffeld M, Aung PP, Tsokos M, Rosenberg SA, Miettinen MM, Lee CCR. NY-ESO-1 expression in synovial sarcoma and other mesenchymal tumors. Mod Pathol. 2012;25(6):854-858. PMID: 22388760. View Source

NY-ESO-1(157-170) Key Applications

Peptide Cancer Vaccines: Dual CD4/CD8 T-Cell Priming

The dual-specific nature of NY-ESO-1(157-170) makes it the peptide of choice for single-epitope vaccine formulations aimed at simultaneously inducing tumor-reactive CD4+ helper and CD8+ cytotoxic T cells. In the phase I ovarian cancer trial, vaccination with 100 μg of ESO(157-170) in Montanide ISA-51 administered every 3 weeks for ≥5 doses generated NY-ESO-1-specific antibody, CD8+, and CD4+ T-cell responses detectable up to 12 months post-immunization [1]. Procurement specifications should mandate HPLC purity ≥95% (standard for GMP-grade peptide synthesis) and confirmation of the correct disulfide-bonded form, as the Cys residue at position 165 is essential for biological activity.

MHC Tetramer Reagents for Immune Monitoring

The HLA-DP4/NY-ESO-1(157-170) tetramer is a critical reagent for enumerating and isolating antigen-specific CD4+ T cells in clinical trial immune monitoring. The NIH Tetramer Facility produces DPB1*04:01/DPA1*01:03 tetramers loaded with the SLLMWITQCFLPVF peptide under strict quality control (gene sequencing, affinity purification, SDS-PAGE, biotinylation verification) [1]. These reagents enable direct ex vivo detection of vaccine-induced T-cell responses without requiring in vitro re-stimulation—a significant advantage over ELISPOT for longitudinal monitoring. Procurement of the exact 14-mer peptide sequence is essential because even single-residue truncation alters the HLA-DP4 binding register.

IHC-Based Patient Stratification for Immunotherapy Trials

With NY-ESO-1 expression present in 61–80% of synovial sarcomas but virtually absent in common histological mimics (leiomyosarcoma, SFT, schwannoma: 0%), NY-ESO-1 IHC using specific monoclonal antibodies ES121 or E978 serves as both a diagnostic discriminator and a trial-enrollment biomarker [1]. In the TBI-1301 TCR-T trial, patients were required to demonstrate NY-ESO-1 expression by IHC and HLA-A*02:01 or A*02:06 haplotype; 25% of metastatic synovial sarcoma patients were dual-positive for both markers [2]. Procurement of validated, lot-tested anti-NY-ESO-1 antibodies with documented absence of LAGE-1 cross-reactivity is mandatory for compliant patient screening.

Treg Assays in the Tumor Microenvironment

The HLA-DP4-restricted NY-ESO-1(157-170) epitope has been identified as the most frequently detected target of vaccine-expanded regulatory T cells (Treg) in melanoma patients—more prevalent than responses to NY-ESO-1(115-132) [1]. This makes the 157-170 peptide an essential reagent for studies investigating Treg-mediated immune suppression in the tumor microenvironment and for evaluating strategies to deplete or reprogram antigen-specific Treg while preserving effector T-cell function. The differential recruitment of low-avidity vs. high-avidity T cells by this epitope provides a model system for studying T-cell avidity modulation [2].

Application

Selection Property

Validation Focus

Dual-epitope vaccine formulation studies

Simultaneous HLA-DP4/HLA-A2/HLA-A24 restriction within a single 14-mer

CD4+ and CD8+ T-cell response monitoring after immunization

Immune monitoring tetramer reagent production

Exact 14-mer sequence required for HLA-DP4 binding register

HLA-DP4 tetramer specificity and peptide-loading efficiency validation

Tissue biomarker expression profiling

Antibody specificity independent of LAGE-1 cross-reactivity

IHC expression confirmation in synovial sarcoma and ovarian cancer specimens

Regulatory T-cell epitope response studies

Treg-immunodominant HLA-DP4-restricted epitope within 157-170

T-cell avidity modulation and Treg/effector ratio endpoints

• [1] Odunsi K, Qian F, Matsuzaki J, Mhawech-Fauceglia P, Andrews C, Hoffman EW, Pan L, Ritter G, Villella J, Thomas B, Rodabaugh K, Lele S, Shrikant P, Old LJ, Gnjatic S. Vaccination with an NY-ESO-1 peptide of HLA class I/II specificities induces integrated humoral and T cell responses in ovarian cancer. Proc Natl Acad Sci U S A. 2007;104(31):12837-12842. PMID: 17652518. View Source
• [2] NIH Tetramer Core Facility. DPB1*04:01/DPA1*01:03 human CTAG1 157-170 SLLMWITQCFLPVF NY-ESO-1 Class II MHC Tetramer. Emory University. View Source